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Compound of Interest

Compound Name: Ethyl 8-hydroxyoctanoate

CAS No.: 93892-06-9

Cat. No.: B3059051

Get Quote

For: Researchers, scientists, and drug development professionals.

Abstract
Ethyl 8-hydroxyoctanoate is a versatile bifunctional molecule, possessing both a terminal

hydroxyl group and an ethyl ester. This unique structure establishes it as a valuable C8 building

block in medicinal chemistry and pharmaceutical development. Its utility stems from the ability

to selectively functionalize either the hydroxyl or ester group, enabling the construction of more

complex molecular architectures. This guide provides an in-depth exploration of the strategic

application of Ethyl 8-hydroxyoctanoate in pharmaceutical synthesis, with a primary focus on

its role as a precursor in the synthesis of Alpha-Lipoic Acid (ALA), a potent antioxidant with

significant therapeutic applications. Detailed protocols, mechanistic insights, and workflow

visualizations are provided to empower researchers in leveraging this key intermediate.
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In the landscape of pharmaceutical intermediates, bifunctional linear chains like Ethyl 8-
hydroxyoctanoate (CAS 93892-06-9) offer a compelling combination of structural simplicity

and synthetic versatility.[1][2][3] The eight-carbon backbone provides a lipophilic spacer, while

the terminal alcohol and ester functionalities serve as orthogonal handles for sequential

chemical transformations.

The primary hydroxyl group can be readily converted into a variety of functional groups—

halides, tosylates, azides, or ethers—making it a prime site for nucleophilic substitution or

coupling reactions. Concurrently, the ethyl ester provides a stable carboxylic acid surrogate that

can be hydrolyzed in later synthetic stages. This dual reactivity is paramount in multi-step

syntheses where precise control over functional group manipulation is required.

While its applications are broad, this guide will focus on a particularly well-documented and

high-value pathway: the synthesis of (R)-α-Lipoic Acid and its racemic mixture.

Core Application: Synthesis of Alpha-Lipoic Acid
(ALA)
Alpha-Lipoic Acid (1,2-dithiolane-3-pentanoic acid) is a naturally occurring antioxidant used

clinically to treat diabetic neuropathy and other conditions associated with oxidative stress.[4]

The synthesis of ALA often relies on the construction of an eight-carbon chain with functional

groups at the C6 and C8 positions, which are ultimately converted into the characteristic

dithiolane ring. Ethyl 8-hydroxyoctanoate serves as an ideal starting material for this purpose.

The general synthetic strategy involves:

Activation of the C8-Hydroxyl Group: Converting the terminal alcohol into a good leaving

group.

Introduction of the First Sulfur Moiety: Nucleophilic substitution at C8.

Functionalization at C6: Introduction of the second sulfur moiety.

Cyclization and Hydrolysis: Formation of the dithiolane ring and liberation of the free

carboxylic acid.
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Visualizing the Synthetic Pathway
The following diagram outlines the key transformations starting from Ethyl 8-
hydroxyoctanoate to form the core structure of Alpha-Lipoic Acid.

Ethyl 8-hydroxyoctanoate

Ethyl 8-bromooctanoate
(or Tosylate)

 Activation (e.g., PBr3 or TsCl/Py) 

Ethyl 8-(acetylthio)octanoate

 Nucleophilic Substitution
(e.g., Potassium Thioacetate) 

Ethyl 6,8-bis(acetylthio)octanoate

 α-Bromination followed by
Thioacetate Substitution 

Alpha-Lipoic Acid

 Hydrolysis (Acid or Base) &
Oxidative Cyclization 

Protocol 1: Activation Protocol 2: Substitution

Dissolve Ethyl
8-hydroxyoctanoate in DCM Cool to 0°C Add PBr3 Reaction & Monitoring (TLC) Quench & Extract Purify (Chromatography) Dissolve Bromo-ester

in DMF
Product from Protocol 1 Add KSAc & Heat Reaction & Monitoring (TLC) Aqueous Work-up Extract & Purify

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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